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Compound of Interest

Compound Name: Trpc6-IN-1

Cat. No.: B3182547 Get Quote

Essential Safety and Handling Guide for Trpc6-
IN-1
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS. This document provides critical safety and logistical information for the

handling and disposal of Trpc6-IN-1, a potent inhibitor of the Transient Receptor Potential

Canonical 6 (TRPC6) channel. Adherence to these guidelines is essential to ensure personnel

safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Trpc6-IN-1 is a chemical compound for research use. While a specific comprehensive hazard

profile for Trpc6-IN-1 is not fully established, it should be handled with care, assuming potential

hazards associated with this class of molecules. A Safety Data Sheet (SDS) for a similar

compound, TRPC6-IN-2, classifies it as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Therefore, appropriate personal protective equipment must be worn at

all times.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields
Protects eyes from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection
Impervious laboratory coat or

gown

Protects against contamination

of personal clothing.

Respiratory
Use in a well-ventilated area or

fume hood

Avoids inhalation of dust or

aerosols.

Safe Handling and Operational Plan
A systematic approach to handling Trpc6-IN-1 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key steps for preparing and using the

compound in a laboratory setting.
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Caption: Experimental workflow for handling Trpc6-IN-1.
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First Aid Measures
In case of accidental exposure, immediate action is required:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

After Skin Contact: Wash off with soap and plenty of water.[2]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water.[2]

In all cases of exposure, seek immediate medical attention.

Disposal Plan
All waste contaminated with Trpc6-IN-1 must be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed container. This includes contaminated gloves,

pipette tips, and weighing paper.

Liquid Waste: Collect in a designated, sealed, and properly labeled waste container. Do not

dispose of down the drain.[2]

Disposal: Arrange for disposal through a licensed professional waste disposal service.

Follow all federal, state, and local environmental regulations.

Quantitative Data
The following table summarizes the key quantitative information available for Trpc6-IN-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.biocrick.com/download/document/BCC4199/MSDS.pdf
https://www.biocrick.com/download/document/BCC4199/MSDS.pdf
https://www.biocrick.com/download/document/BCC4199/MSDS.pdf
https://www.biocrick.com/download/document/BCC4199/MSDS.pdf
https://www.benchchem.com/product/b3182547?utm_src=pdf-body
https://www.biocrick.com/download/document/BCC4199/MSDS.pdf
https://www.benchchem.com/product/b3182547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

EC₅₀ for TRPC6 4.66 μM MedchemExpress[3]

Purity >97%
BioCrick (for a generic TRPC6

inhibitor)[2]

Storage Temperature
-20°C (long term), 2-8°C (short

term)
BioCrick[2]

TRPC6 Signaling Pathway
Trpc6-IN-1 exerts its effects by inhibiting the TRPC6 ion channel. This channel is a key

component of various signaling pathways, notably the calcineurin-NFAT pathway, which is

implicated in pathological cardiac hypertrophy.[4] The diagram below illustrates a simplified

representation of this pathway.
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Caption: Simplified TRPC6-Calcineurin-NFAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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